Cas no 106673-19-2 (2-(3,3-dimethylcyclohexyl)acetonitrile)

• Product Name: 2-(3,3-dimethylcyclohexyl)acetonitrile
• CAS No: 106673-19-2
• Molecular Formula: C₁₀H₁₇N
• Molecular Weight: 151.24868
• CID: 1183869
• PubChem ID: 70344710

2-(3,3-dimethylcyclohexyl)acetonitrile Properties

Names and Identifiers

• Cyclohexaneacetonitrile, 3,3-dimethyl-
• 2-(3,3-dimethylcyclohexyl)acetonitrile
• SCHEMBL8317150
• 106673-19-2
• EN300-1727556

• InChIKey： KVKSUDSXDNTQRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17N/c1-10(2)6-3-4-9(8-10)5-7-11/h9H,3-6,8H2,1-2H3
• SMILES： CC1(CCCC(C1)CC#N)C

Computed Properties

• Exact Mass: 151.13621
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.136099547g/mol
• Heavy Atom Count: 11
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids